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Compound of Interest

Compound Name: BAY-1816032

Cat. No.: B10789581 Get Quote

Essential Safety and Handling Guide for BAY-
1816032
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

BAY-1816032, a potent and selective BUB1 kinase inhibitor. Adherence to these procedures is

vital for ensuring laboratory safety and maintaining experimental integrity.

BAY-1816032 is an orally active, ATP-competitive inhibitor of the BUB1 kinase with an IC50 of

6.1 nM.[1] It is utilized in cancer research to sensitize tumor cells to other therapeutic agents

like taxanes and PARP inhibitors.[2] The compound is a solid, off-white to beige powder.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper personal protective equipment and engineering controls are paramount when handling

BAY-1816032 to minimize exposure and ensure a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area.
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Use a chemical fume hood for all procedures involving the handling of the solid compound or

its solutions.

Ensure that a safety shower and eyewash station are readily accessible.[3][4]

Personal Protective Equipment:

Eye and Face Protection: Wear appropriate safety glasses with side shields or chemical

safety goggles.[4]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity before use.[4]

Body Protection: A laboratory coat is required. For procedures with a higher risk of exposure,

consider additional protective clothing.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.

Health Hazard Information
While the toxicological properties of BAY-1816032 have not been exhaustively investigated, it

should be handled as a potentially hazardous substance.

Potential Routes of Exposure:

Eye Contact

Skin Contact

Inhalation

Ingestion

First Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.
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In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove any contaminated clothing.[3]

In Case of Eye Contact: Promptly flush eyes with copious amounts of water for at least 15

minutes. Ensure adequate flushing by separating the eyelids with fingers. Seek medical

attention.[3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Handling, Storage, and Disposal
Handling:

Avoid direct contact with the compound.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Keep away from sources of ignition.[3]

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is -20°C.[2]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[3]

Contaminated packaging should be disposed of in the same manner as the product itself.
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Quantitative Data Summary
Property Value Reference

Molecular Weight 534.52 g/mol [5]

Formula C₂₇H₂₄F₂N₆O₄ [5]

Appearance Off-white to beige solid powder

Purity ≥98% (HPLC) [5]

IC₅₀ (BUB1 Kinase) 6.1 nM [1]

Storage Temperature -20°C [2]

Solubility Soluble to 50 mM in DMSO

Experimental Workflow and Safety Procedures
The following diagrams illustrate the recommended workflow for handling BAY-1816032,

emphasizing safety at each step.
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Preparation

Handling

Experimentation

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Prepare workspace in a chemical fume hood

Weigh the required amount of BAY-1816032

Dissolve in appropriate solvent (e.g., DMSO)

Perform experimental procedures

Decontaminate workspace and equipment

Dispose of waste in designated containers

Remove and dispose of PPE properly

Click to download full resolution via product page

Caption: General workflow for handling BAY-1816032, from preparation to disposal.
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In Case of Exposure

Immediate Actions

Medical Attention

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap and water Flush with water for 15 mins Rinse mouth, do not induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures in the event of exposure to BAY-1816032.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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